Cas no 219738-94-0 ((2S)-2-benzyl-1-(4-methoxyphenyl)sulfonylaziridine)

(2S)-2-benzyl-1-(4-methoxyphenyl)sulfonylaziridine structure
219738-94-0 structure
Product name:(2S)-2-benzyl-1-(4-methoxyphenyl)sulfonylaziridine
CAS No:219738-94-0
MF:C16H17NO3S
MW:303.37600
CID:2847128
PubChem ID:10859644

(2S)-2-benzyl-1-(4-methoxyphenyl)sulfonylaziridine Chemical and Physical Properties

Names and Identifiers

    • (2S)-2-benzyl-1-(4-methoxyphenyl)sulfonylaziridine
    • Aziridine,1-[(4-methoxyphenyl)sulfonyl]-2-(phenylmethyl)-,(2S);
    • DTXSID20446209
    • 219738-94-0
    • SCHEMBL7127263
    • Inchi: InChI=1S/C16H17NO3S/c1-20-15-7-9-16(10-8-15)21(18,19)17-12-14(17)11-13-5-3-2-4-6-13/h2-10,14H,11-12H2,1H3/t14-,17?/m0/s1
    • InChI Key: CKSBMYLGURDCEW-MBIQTGHCSA-N

Computed Properties

  • Exact Mass: 303.09300
  • Monoisotopic Mass: 303.09291458Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 431
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.8Ų
  • XLogP3: 2.8

Experimental Properties

  • PSA: 54.76000
  • LogP: 3.32950

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